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Compound of Interest

4-
Compound Name: ((Benzyloxycarbonylamino)methyl)

phenylboronic acid

Cat. No.: B1373129
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A Technical Guide to 4-((Benzyloxycarbonylamino)methyl)phenylboronic acid: A Keystone
Reagent for Advanced Synthesis

An Introduction for the Advanced Practitioner

In the landscape of modern drug discovery and complex molecule synthesis, the strategic
incorporation of specific structural motifs is paramount. 4-
((Benzyloxycarbonylamino)methyl)phenylboronic acid, identified by CAS Number 914452-
61-2, has emerged as a highly valuable and versatile building block.[1][2][3][4] This reagent
uniquely combines the reactivity of an arylboronic acid—a cornerstone of palladium-catalyzed
cross-coupling reactions—with a latent primary amine, masked by the robust and selectively
cleavable benzyloxycarbonyl (Cbz) protecting group.

This guide, intended for researchers, medicinal chemists, and process development scientists,
provides an in-depth examination of the compound's properties, synthesis, and critical
applications. We will move beyond simple procedural outlines to explore the causality behind
experimental choices, ensuring a deeper understanding of how to leverage this reagent to its full
potential.
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Physicochemical Properties and Structural
Attributes

A thorough understanding of a reagent's properties is the foundation of its effective application.
The key characteristics of 4-((Benzyloxycarbonylamino)methyl)phenylboronic acid are
summarized below.

Property Value Source(s)
CAS Number 914452-61-2 [11121[31[4]
Molecular Formula C15H16BNO4 [1112]14]
Molecular Weight 285.11 g/mol [21[41[5]
Purity Typically =96-98% [1][4]
White to off-white crystalline
Appearance [6]
powder

Store refrigerated (2-8 °C),
under an inert atmosphere.

Storage ] ) [6][7118]
The compound is hygroscopic

and air-sensitive.

Expert Insights on Handling and Stability:

Arylboronic acids are susceptible to dehydration, forming cyclic anhydride trimers known as
boroxines. This process can reduce the effective molarity of the active boronic acid in a reaction,
leading to diminished yields. For this reason, it is imperative to store the compound under dry,
inert conditions. While stable under recommended storage, prolonged exposure to air and
moisture will lead to degradation. For highly sensitive applications, it is best practice to use
freshly opened material or to dry it under vacuum before use.

Synthesis and Purification Strategy

While not commercially available from all suppliers, a reliable synthesis can be achieved
through a straightforward N-protection of a precursor.
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Plausible Synthetic Pathway:

The most logical synthetic route involves the protection of the primary amine of 4-
(aminomethyl)phenylboronic acid using benzyl chloroformate (Cbz-Cl).

Synthetic Route

+ Benzyl Chloroformate (Cbz-Cl)
+ Base (e.g., Na2COs)
+ Solvent (e.g., Dioxane/Water)

N-Protection 4-((Benzyloxycarbonylamino)methyl)phenylboronic acid

@-(Aminomethyl)phenylboronic Acid

Reductive
Elimination

Pd(0O)L2
(Active Catalyst)

Aryl Halide

Oxidative
Addition

R2-B(OH)2
(Boronic Acid)
+ Base

Transmetalation
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1. Reaction Setup
- Add reagents to Schlenk flask
- Seal and purge with Argon

'

2. Solvent Addition
- Add degassed solvent system
- Purge again with Argon

i

3. Reaction
- Heat to 80-100 °C
- Stir for 4-24h (monitor by TLC/LC-MS)

.

4. Aqueous Work-up
- Cool to RT
- Partition between water and organic solvent

l

5. Purification
- Dry organic layer
- Concentrate and purify by column chromatography,

6. Analysis
- Characterize pure product (NMR, MS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate
protocols, we make no warranties, express or implied, regarding the fitness of this product for
every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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